Cas no 587886-32-6 (3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-, METHYL ESTER)

• Product Name: 3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-, METHYL ESTER
• CAS No: 587886-32-6
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 3301026
• PubChem ID: 11807721
• Update Time: 2025-04-21

3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-, METHYL ESTER
• Methyl 6-methyl-2-(trifluoromethyl)-3-quinolinecarboxylate
• DTXSID301194801
• 587886-32-6

• Inchi： 1S/C13H10F3NO2/c1-7-3-4-10-8(5-7)6-9(12(18)19-2)11(17-10)13(14,15)16/h3-6H,1-2H3
• InChI Key： REKZWFTXVFFTPD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C=C2C=C(C)C=CC2=N1)(F)F

Computed Properties

• Exact Mass: 269.06636305Da
• Monoisotopic Mass: 269.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų